Cas no 6182-70-3 (N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine)

• Product Name: N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine
• CAS No: 6182-70-3
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• CID: 1629904
• PubChem ID: 809256
• Update Time: 2025-04-21

N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-N-(phenylsulfonyl)glycine
• (4R,4aR,12bS)-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol,hydrate
• CBMicro_004649
• 6182-70-3
• 2-[N-(benzenesulfonyl)-3-chloro-4-methylanilino]acetic acid
• Oprea1_221558
• BIM-0004524.P001
• SMSF0016632
• N-(Benzenesulfonyl)-N-(3-chloro-4-methylphenyl)glycine
• Oprea1_502688
• DTXSID70977391
• CB06591

• Inchi： 1S/C15H14ClNO4S/c1-11-7-8-12(9-14(11)16)17(10-15(18)19)22(20,21)13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： FNSYMWOWCVYTOI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N(CC(=O)O)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 339.03332
• Monoisotopic Mass: 339.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68